Cas no 2158876-47-0 (6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid)

6-(1-Hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid is a specialized organic compound featuring a pyridine core functionalized with a carboxylic acid group at the 3-position and a hydroxybutynylamino substituent at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and alkyne groups offers versatile modification potential, enabling selective derivatization for targeted applications. Its carboxylic acid moiety enhances solubility in polar solvents, facilitating further chemical transformations. The compound’s well-defined structure and functional group compatibility make it suitable for use in cross-coupling reactions, heterocyclic synthesis, and as a building block for bioactive molecules.

6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid structure

2158876-47-0 structure

Product Name:6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid

CAS No:2158876-47-0

MF:C₁₀H₁₀N₂O₃

MW:206.198002338409

CID:5891095

PubChem ID:165745586

Update Time:2025-10-22

6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid
- 6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid
- 2158876-47-0
- EN300-1450044
- Inchi： 1S/C10H10N2O3/c1-2-8(6-13)12-9-4-3-7(5-11-9)10(14)15/h1,3-5,8,13H,6H2,(H,11,12)(H,14,15)
- InChI Key： KMFSSRMSAAXLLE-UHFFFAOYSA-N
- SMILES： OCC(C#C)NC1C=CC(C(=O)O)=CN=1

Computed Properties

Exact Mass: 206.06914219g/mol
Monoisotopic Mass: 206.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 82.4Å²

6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid Pricemore >>

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